![molecular formula C16H14N4O2S B1235157 4-[[(E)-3-(2-furyl)prop-2-enylidene]amino]-3-(phenoxymethyl)-1H-1,2,4-triazole-5-thione](/img/structure/B1235157.png)
4-[[(E)-3-(2-furyl)prop-2-enylidene]amino]-3-(phenoxymethyl)-1H-1,2,4-triazole-5-thione
Overview
Description
4-[3-(2-furanyl)prop-2-enylideneamino]-3-(phenoxymethyl)-1H-1,2,4-triazole-5-thione is an aromatic ether.
Scientific Research Applications
Antioxidant and Antiradical Activity
Research on 1,2,4-triazole-3-thione derivatives, including compounds structurally related to "4-[[(E)-3-(2-furyl)prop-2-enylidene]amino]-3-(phenoxymethyl)-1H-1,2,4-triazole-5-thione", has demonstrated high indicators of antioxidant and antiradical activity. These compounds are compared to biogenic amino acids like cysteine, which also has a free SH-group in its structure, highlighting their potential in mitigating oxidative stress and enhancing biochemical processes in patients exposed to high doses of radiation (Kaplaushenko, 2019).
Agricultural and Pharmaceutical Industries
Amino-1,2,4-triazoles serve as crucial raw materials in the fine organic synthesis industry. Their derivatives have found long-standing applications in producing agricultural products, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. This versatility underscores the compounds' integral role in developing products with significant applied sciences, biotechnology, energy, and chemical applications (Nazarov et al., 2021).
Polymer and Material Science
Compounds related to 1,2,4-triazole derivatives are employed in the creation of heat-resistant polymers and products with fluorescent properties. These materials are essential for advancing technology in fields requiring durable and functional materials under extreme conditions, such as in aerospace and automotive industries (Parchenko, 2019).
Biological Activities
The biological activities of 1,2,4-triazole derivatives are vast, demonstrating antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral properties. These compounds are actively researched for their therapeutic potentials, offering new avenues for drug discovery and development (Ohloblina, 2022).
Proton-Conducting Membranes
Proton-conducting membranes based on 1,2,4-triazole and its polymers show promise for use in fuel cell technologies. Their high ionic conductivity, thermal stability, and mechanical strength under anhydrous conditions at elevated temperatures highlight their potential in energy conversion applications (Prozorova & Pozdnyakov, 2023).
Properties
Molecular Formula |
C16H14N4O2S |
|---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
4-[(E)-[(E)-3-(furan-2-yl)prop-2-enylidene]amino]-3-(phenoxymethyl)-1H-1,2,4-triazole-5-thione |
InChI |
InChI=1S/C16H14N4O2S/c23-16-19-18-15(12-22-14-6-2-1-3-7-14)20(16)17-10-4-8-13-9-5-11-21-13/h1-11H,12H2,(H,19,23)/b8-4+,17-10+ |
InChI Key |
VXVVMRDWWQCBQD-KGUOSTGJSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)OCC2=NNC(=S)N2/N=C/C=C/C3=CC=CO3 |
SMILES |
C1=CC=C(C=C1)OCC2=NNC(=S)N2N=CC=CC3=CC=CO3 |
Canonical SMILES |
C1=CC=C(C=C1)OCC2=NNC(=S)N2N=CC=CC3=CC=CO3 |
solubility |
34.4 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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